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Compound of Interest

Compound Name: TOP1210

Cat. No.: B15578661 Get Quote

An Objective Analysis of a Discontinued Investigational Agent and Current Therapeutic

Alternatives

Initial searches for "TOP1210" did not yield any relevant information on a therapeutic agent for

ulcerative colitis (UC). It is presumed this may be a typographical error or an internal

designation not publicly disclosed. Further investigation into a similarly named compound,

TOP-1288, revealed it to be a discontinued investigational drug. This guide provides a

summary of the available information on TOP-1288 and a comprehensive comparison with

established and recently approved treatments for moderate-to-severe ulcerative colitis,

focusing on their mechanisms of action, clinical efficacy, and safety profiles.

TOP-1288: An Investigational Narrow Spectrum Kinase
Inhibitor
TOP-1288, developed by TopiVert Pharma, was a novel, topically acting narrow spectrum

kinase inhibitor (NSKI) designed to treat ulcerative colitis with minimal systemic absorption.[1]

[2] The proposed mechanism of action involved the inhibition of key kinases in the inflammatory

cascade within the colon.[3]

Phase 1 and 2a clinical trials for TOP-1288 were completed; however, the publically available

data is limited and dated. A Phase 1 study suggested that a rectal formulation of TOP-1288

was well-tolerated and resulted in minimal systemic exposure.[2] A subsequent Phase 2a

proof-of-concept study in patients with UC showed some clinically relevant changes, but a high
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placebo response rate rendered the efficacy data uninterpretable.[2][4][5] There have been no

recent updates on the clinical development of TOP-1288, and it is not an approved therapy.

Due to the lack of robust, recent clinical data, a direct quantitative comparison with other

therapies is not feasible.

Comparison of Major Therapeutic Classes for
Ulcerative Colitis
The following sections provide a detailed comparison of the primary classes of advanced

therapies for moderate-to-severe ulcerative colitis.

Anti-Tumor Necrosis Factor (TNF) Agents
Anti-TNF agents are monoclonal antibodies that bind to and neutralize tumor necrosis factor-

alpha (TNF-α), a key pro-inflammatory cytokine.[6][7][8][9]

Mechanism of Action: By blocking TNF-α, these agents reduce inflammation in the gut,

promote mucosal healing, and can induce and maintain remission.[6][7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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and industry.
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